Cas no 946354-06-9 (4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine)

• Product Name: 4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine
• CAS No: 946354-06-9
• MF: C₂₀H₂₈N₄O₄S
• MW: 420.525723457336
• CID: 6348051
• PubChem ID: 42473955
• Update Time: 2025-10-29

4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine
• F2443-0091
• 4-ethoxy-6-[4-(4-methoxy-2,5-dimethylphenyl)sulfonylpiperazin-1-yl]-2-methylpyrimidine
• AKOS024648530
• 946354-06-9
• 4-ethoxy-6-(4-((4-methoxy-2,5-dimethylphenyl)sulfonyl)piperazin-1-yl)-2-methylpyrimidine
• 4-ethoxy-6-[4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl]-2-methylpyrimidine

• Inchi： 1S/C20H28N4O4S/c1-6-28-20-13-19(21-16(4)22-20)23-7-9-24(10-8-23)29(25,26)18-12-14(2)17(27-5)11-15(18)3/h11-13H,6-10H2,1-5H3
• InChI Key： FCWBSUQMXDSAAN-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C(=CC=1C)OC)(N1CCN(C2C=C(N=C(C)N=2)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 420.18312656g/mol
• Monoisotopic Mass: 420.18312656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.2Ų

Additional information on 4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine

Chemical Compound Introduction: 4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine (CAS No. 946354-06-9) and Its Applications in Modern Research

The compound 4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine (CAS No. 946354-06-9) represents a fascinating molecule in the realm of pharmaceutical and biochemical research. Its intricate structure, featuring a pyrimidine core linked to a piperazine moiety and an aromatic sulfonamide group, positions it as a potential candidate for various therapeutic applications. This introduction delves into the compound's chemical characteristics, its significance in contemporary research, and its potential future roles in drug development.

The molecular framework of this compound is notable for its multifaceted interactions. The pyrimidine ring, a common scaffold in many bioactive molecules, contributes to its solubility and binding affinity. The piperazine unit at the 1-position introduces basicity, enabling interactions with acidic pharmacophores in biological targets. Meanwhile, the 4-(4-methoxy-2,5-dimethylbenzenesulfonyl) substituent at the 6-position adds complexity by incorporating a sulfonamide group attached to a dimethylated aromatic ring. This arrangement is particularly intriguing because sulfonamides are well-known for their role as pharmacological intermediates due to their ability to modulate enzyme activity and receptor binding.

Recent advancements in computational chemistry have enabled more precise predictions of the compound's behavior. Molecular docking studies suggest that this molecule may exhibit inhibitory activity against several enzymes implicated in metabolic disorders and inflammatory pathways. The sulfonamide moiety, in particular, is recognized for its capability to disrupt hydrogen bonding networks in protein active sites, which could be leveraged for therapeutic intervention.

In the context of drug discovery, the pyrimidine-piperazine scaffold has been extensively explored for its potential in treating neurological disorders. The structural motif is found in several approved drugs that target neurotransmitter receptors. The addition of the 4-methoxy-2,5-dimethylbenzenesulfonyl group may enhance binding affinity or selectivity by introducing steric hindrance and electronic modulation. This design principle aligns with current trends in medicinal chemistry where optimizing molecular interactions at a subatomic level is key to developing effective therapeutics.

Experimental validation of these hypotheses has begun to emerge from academic laboratories. Preliminary pharmacokinetic studies indicate that the compound exhibits reasonable oral bioavailability and moderate metabolic stability. These properties are critical for advancing it toward clinical trials. Additionally, its chemical stability under various conditions makes it amenable to formulation into oral or injectable dosage forms, broadening its potential applications.

The role of aromatic sulfonamides in medicinal chemistry cannot be overstated. They have been successfully incorporated into drugs targeting bacterial infections, cancer, and autoimmune diseases. The specific substitution pattern on the aromatic ring of this compound—4-methoxy at one position and two methyl groups at another—adds unique electronic properties that may fine-tune its interaction with biological targets. Such structural diversification is often necessary to achieve high efficacy while minimizing off-target effects.

Future research directions may include exploring analogs of this compound with modified substituents to enhance potency or reduce toxicity. Techniques such as structure-activity relationship (SAR) studies will be instrumental in optimizing its pharmacological profile. Furthermore, investigating its potential as an intermediate in synthesizing more complex molecules could open new avenues for drug development.

The integration of machine learning models with traditional experimental methods has accelerated the discovery process significantly. These models can predict properties like solubility, permeability, and toxicity with remarkable accuracy based on the compound's structure alone. Such predictions can guide synthetic chemists toward designing derivatives that are more likely to succeed in subsequent stages of drug development.

From a broader perspective, compounds like this exemplify how interdisciplinary approaches—combining organic chemistry, biochemistry, computational science, and pharmacology—can lead to innovative therapeutic solutions. The demand for novel drugs targeting complex diseases continues to grow, making molecules with unique structural features like this one highly valuable.

In conclusion,4-ethoxy-6-4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl-2-methylpyrimidine (CAS No. 946354-06-9) stands out as a promising candidate for further exploration in pharmaceutical research. Its intricate architecture offers opportunities for modulating biological pathways relevant to several diseases. As research progresses using both experimental and computational techniques,this compound could contribute significantly to the development of next-generation therapeutics.